3,3-Dimethyl-1,5-dioxaspiro[5.5]undecane-2,4-dione

• CAS No.: 261613-84-7
• Molecular Formula: C11H16O4
• Molecular Weight: 212.24 g/mol
• IUPAC Name: 3,3-dimethyl-1,5-dioxaspiro[5.5]undecane-2,4-dione
• InChI: InChI=1S/C11H16O4/c1-10(2)8(12)14-11(15-9(10)13)6-4-3-5-7-11/h3-7H2,1-2H3
• InChI Key: OSUFRLNWTIZEEG-UHFFFAOYSA-N
• Canonical SMILES: CC1(C(=O)OC2(CCCCC2)OC1=O)C

Description

3,3-Dimethyl-1,5-dioxaspiro[5.5]undecane-2,4-dione is an organic compound with the molecular formula C11H18O4. It is a spiro compound, meaning it has a unique structure where two rings are connected through a single atom. This compound is known for its stability and interesting chemical properties, making it a subject of study in various scientific fields.

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 3,3-Dimethyl-1,5-dioxaspiro[5.5]undecane-2,4-dione typically involves the reaction of cyclohexanone with 2,2-dimethyl-1,3-propanediol in the presence of an acid catalyst. The reaction proceeds through the formation of a ketal intermediate, which then undergoes cyclization to form the spiro compound .

Industrial Production Methods: Industrial production of this compound follows similar synthetic routes but on a larger scale. The reaction conditions are optimized to ensure high yield and purity. The use of continuous flow reactors and advanced purification techniques like distillation and crystallization are common in industrial settings .

Chemical Reactions Analysis

Types of Reactions: 3,3-Dimethyl-1,5-dioxaspiro[5.5]undec